Cas no 941932-60-1 (N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 941932-60-1
• MF: C₂₂H₂₆FN₃O₃
• MW: 399.458549022675
• CID: 5458005
• Update Time: 2025-10-18

N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-N'-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]oxamide
• N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide

• Inchi： 1S/C22H26FN3O3/c1-16-2-6-18(7-3-16)20(26-10-12-29-13-11-26)15-25-22(28)21(27)24-14-17-4-8-19(23)9-5-17/h2-9,20H,10-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key： FIHFZJBTTKUPCC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)C(NCC(C1=CC=C(C)C=C1)N1CCOCC1)=O

Additional information on N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide

Comprehensive Overview of N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide (CAS No. 941932-60-1)

The compound N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide, identified by its CAS No. 941932-60-1, is a specialized organic molecule with a unique structural framework. This compound features a morpholine ring, a fluorophenyl group, and a methylphenyl moiety, making it a subject of interest in pharmaceutical and chemical research. Its complex structure and potential applications have garnered attention in recent years, particularly in the context of drug discovery and molecular design.

One of the key highlights of N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide is its versatility in synthetic chemistry. Researchers often explore its role as an intermediate in the synthesis of more complex molecules. The presence of both fluorine and morpholine groups enhances its reactivity and binding affinity, which is crucial for targeting specific biological pathways. This aligns with current trends in precision medicine, where tailored compounds are designed to interact with specific molecular targets.

In the realm of drug development, CAS No. 941932-60-1 has been studied for its potential as a scaffold for kinase inhibitors or modulators of cellular signaling. Kinases are a hot topic in biomedical research, given their involvement in diseases such as cancer and inflammatory disorders. The morpholin-4-yl group, in particular, is a common pharmacophore in kinase inhibitors, which explains the growing interest in this compound. Recent publications and patent filings suggest its utility in optimizing drug candidates for improved efficacy and reduced side effects.

Another area where N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide shows promise is in the field of chemical biology. Scientists are increasingly using such compounds as probes to study enzyme mechanisms or protein-protein interactions. The fluorophenyl moiety, for instance, can serve as a label for tracking molecular interactions using techniques like NMR or fluorescence spectroscopy. This application is particularly relevant in the era of AI-driven drug discovery, where computational models require high-quality experimental data for validation.

From a synthetic perspective, the preparation of CAS No. 941932-60-1 involves multi-step organic reactions, often requiring careful optimization of conditions to achieve high yields and purity. The use of protecting groups and catalysts is common in its synthesis, reflecting broader trends in green chemistry and sustainable methodologies. Researchers are also exploring flow chemistry techniques to streamline its production, addressing the demand for scalable and environmentally friendly processes.

The stability and storage of N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide are critical considerations for its practical use. Proper handling under inert atmospheres and low temperatures is recommended to preserve its integrity. These precautions are standard in the pharmaceutical industry, where compound stability directly impacts reproducibility and regulatory compliance.

In summary, N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide (CAS No. 941932-60-1) represents a fascinating case study in modern chemical research. Its structural complexity, combined with its potential applications in drug discovery and chemical biology, makes it a valuable subject for further investigation. As the scientific community continues to explore innovative therapeutic strategies, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine and biotechnology.